4-(3-Fluorophenyl)-6-(4-nitrophenyl)pyrimidin-2-amine

• IUPAC Name: 4-(3-fluorophenyl)-6-(4-nitrophenyl)pyrimidin-2-amine
• InChI: InChI=1S/C16H11FN4O2/c17-12-3-1-2-11(8-12)15-9-14(19-16(18)20-15)10-4-6-13(7-5-10)21(22)23/h1-9H,(H2,18,19,20)
• InChI Key: KWLKSEYCPTYPAG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)F)C2=NC(=NC(=C2)C3=CC=C(C=C3)[N+](=O)[O-])N
• Molecular Formula: C16H11FN4O2
• Molecular Weight: 310.28 g/mol

Description

4-(3-Fluorophenyl)-6-(4-nitrophenyl)pyrimidin-2-amine (FPNA) is a synthetic compound containing a pyrimidine ring, a fluorophenyl group, and a nitrophenyl group. It has a variety of applications in scientific research, including in the study of biochemical and physiological processes, and has been used as a substrate for enzyme-catalyzed reactions. FPNA is also an important tool in laboratory experiments, as it can be used to study the structure and function of proteins and other biomolecules.

Scientific Research Applications

4-(3-Fluorophenyl)-6-(4-nitrophenyl)pyrimidin-2-amine has a variety of applications in scientific research. It has been used as a substrate in enzyme-catalyzed reactions to study the structure and function of proteins and other biomolecules. It has also been used in biochemical and physiological studies to investigate the effects of various drugs on the body. In addition, 4-(3-Fluorophenyl)-6-(4-nitrophenyl)pyrimidin-2-amine has been used in laboratory experiments to study the effects of environmental factors on biochemical and physiological processes.

Mechanism of Action

The mechanism of action of 4-(3-Fluorophenyl)-6-(4-nitrophenyl)pyrimidin-2-amine is not fully understood. However, it is believed that the fluorophenyl group of 4-(3-Fluorophenyl)-6-(4-nitrophenyl)pyrimidin-2-amine binds to certain enzymes, altering their structure and activity. This binding is thought to be responsible for the biochemical and physiological effects of 4-(3-Fluorophenyl)-6-(4-nitrophenyl)pyrimidin-2-amine.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-(3-Fluorophenyl)-6-(4-nitrophenyl)pyrimidin-2-amine are not fully understood. However, it has been shown to have an inhibitory effect on certain enzymes, including those involved in the metabolism of drugs and other compounds. In addition, 4-(3-Fluorophenyl)-6-(4-nitrophenyl)pyrimidin-2-amine has been shown to have an inhibitory effect on certain cellular processes, such as cell proliferation and apoptosis.

Advantages and Limitations for Lab Experiments

4-(3-Fluorophenyl)-6-(4-nitrophenyl)pyrimidin-2-amine has several advantages as a tool for laboratory experiments. It is relatively inexpensive and easy to synthesize, and its structure is well-defined, making it suitable for studying the structure and function of proteins and other biomolecules. In addition, 4-(3-Fluorophenyl)-6-(4-nitrophenyl)pyrimidin-2-amine has a wide range of applications in biochemical and physiological studies. However, 4-(3-Fluorophenyl)-6-(4-nitrophenyl)pyrimidin-2-amine has some limitations as a tool for laboratory experiments. It is not very stable and can be easily degraded in the presence of light or heat. In addition, 4-(3-Fluorophenyl)-6-(4-nitrophenyl)pyrimidin-2-amine is not very soluble in water, making it difficult to use in aqueous solutions.

Future Directions

There are several potential future directions for 4-(3-Fluorophenyl)-6-(4-nitrophenyl)pyrimidin-2-amine. First, further research could be conducted to better understand the biochemical and physiological effects of 4-(3-Fluorophenyl)-6-(4-nitrophenyl)pyrimidin-2-amine. In addition, 4-(3-Fluorophenyl)-6-(4-nitrophenyl)pyrimidin-2-amine could be used in the development of new drugs and therapeutics, as it has been shown to have an inhibitory effect on certain enzymes and cellular processes. Finally, 4-(3-Fluorophenyl)-6-(4-nitrophenyl)pyrimidin-2-amine could be used to study the structure and function of proteins and other biomolecules, as it is relatively inexpensive and easy to synthesize.

Synthesis Methods

4-(3-Fluorophenyl)-6-(4-nitrophenyl)pyrimidin-2-amine can be synthesized in a two-step process. First, 4-nitrophenyl pyrimidine-2-amine (NPPA) is synthesized from 4-nitrophenol and ethylenediamine. The reaction is catalyzed by p-toluenesulfonic acid (PTSA) and proceeds in the presence of a base such as sodium hydroxide. The resulting NPPA is then reacted with 3-fluorophenyl isocyanate to form 4-(3-Fluorophenyl)-6-(4-nitrophenyl)pyrimidin-2-amine. The reaction is catalyzed by a base such as triethylamine and proceeds in the presence of a catalyst such as N,N-dimethylformamide (DMF).